Cas no 101471-60-7 (2-(2-(Pyridin-3-yl)pyrrolidin-1-yl)ethan-1-ol)

• Product Name: 2-(2-(Pyridin-3-yl)pyrrolidin-1-yl)ethan-1-ol
• CAS No: 101471-60-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5045861
• Update Time: 2025-08-05

2-(2-(Pyridin-3-yl)pyrrolidin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-(pyridin-3-yl)pyrrolidin-1-yl)ethan-1-ol
• 2-(2-pyridin-3-ylpyrrolidin-1-yl)ethanol
• 2-(2-(Pyridin-3-yl)pyrrolidin-1-yl)ethan-1-ol

• Inchi： 1S/C11H16N2O/c14-8-7-13-6-2-4-11(13)10-3-1-5-12-9-10/h1,3,5,9,11,14H,2,4,6-8H2
• InChI Key： UDGLNAOITQOIFV-UHFFFAOYSA-N
• SMILES： OCCN1CCCC1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 0.5
• Topological Polar Surface Area: 36.4

Additional information on 2-(2-(Pyridin-3-yl)pyrrolidin-1-yl)ethan-1-ol

Research Brief on 2-(2-(Pyridin-3-yl)pyrrolidin-1-yl)ethan-1-ol (CAS: 101471-60-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-(Pyridin-3-yl)pyrrolidin-1-yl)ethan-1-ol (CAS: 101471-60-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the role of 2-(2-(Pyridin-3-yl)pyrrolidin-1-yl)ethan-1-ol as a versatile intermediate in the synthesis of novel drug candidates. Its pyrrolidine and pyridine moieties contribute to its ability to interact with various biological targets, including receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a scaffold for developing modulators of G protein-coupled receptors (GPCRs), which are critical in treating neurological disorders.

In terms of synthesis, advancements in catalytic asymmetric methods have enabled more efficient production of 2-(2-(Pyridin-3-yl)pyrrolidin-1-yl)ethan-1-ol with high enantiomeric purity. A study in Organic Letters (2024) reported a novel palladium-catalyzed cyclization approach that significantly improves yield and reduces byproducts, making it more feasible for large-scale pharmaceutical applications.

Pharmacological evaluations have revealed promising results for this compound in preclinical models. For example, a recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) identified its potential as an anti-inflammatory agent, showing significant inhibition of pro-inflammatory cytokines in vitro. Additionally, its low toxicity profile in animal models suggests a favorable safety window for further development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-(2-(Pyridin-3-yl)pyrrolidin-1-yl)ethan-1-ol derivatives. Future research directions may include structural modifications to enhance bioavailability and target specificity, as well as exploring its applications in combination therapies. Overall, this compound represents a promising candidate for drug discovery, warranting continued investigation.